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Compound of Interest

Compound Name: 2,5,6-Trimethoxynicotinaldehyde

CAS No.: 124769-08-0

Cat. No.: B3093719

Get Quote

Compound Identifier: 2,5,6-Trimethoxynicotinaldehyde CAS: 124769-08-0 Synonyms: 2,5,6-

Trimethoxy-3-pyridinecarboxaldehyde Molecular Weight: 197.19 g/mol [1]

Introduction & Chemical Context
2,5,6-Trimethoxynicotinaldehyde is a highly functionalized pyridine scaffold often used in the

synthesis of kinase inhibitors and anti-tubercular agents (e.g., related to GSK3011724A

analogs).

Critical Reactivity Profile
Success with this substrate requires navigating two opposing forces:[2][3]

Electronic Deactivation: The three methoxy groups (particularly at C2 and C6) are strong

electron-donating groups (EDGs). This increases the electron density of the pyridine ring,

rendering the C3-aldehyde carbonyl less electrophilic than unsubstituted nicotinaldehyde.

Steric Hindrance (The "Ortho Effect"): The methoxy group at the C2 position is ortho to the

aldehyde. This creates significant steric bulk, hindering the nucleophilic attack of the amine

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3093719#bc-rfq
https://www.benchchem.com/product/b3093719/docs?utm_src=pdf-body#application-note-reductive-amination-protocols-for-2-5-6-trimethoxynicotinaldehyde
https://www.bldpharm.com/products/1383788-37-1.html
https://www.benchchem.com/product/b3093719/docs?utm_src=pdf-body#application-note-reductive-amination-protocols-for-2-5-6-trimethoxynicotinaldehyde
https://www.masterorganicchemistry.com/2017/09/01/reductive-amination/
http://www.sciencemadness.org/talk/files.php?pid=679792&aid=96398
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3093719?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


and destabilizing the tetrahedral hemiaminal intermediate.

Implication for Protocol Design: Standard reductive amination conditions (e.g., MeOH/NaBH₄)

often stall at the imine formation stage or yield high amounts of the alcohol byproduct (direct

reduction). The protocols below utilize acid catalysis and selective hydride donors to overcome

these barriers.

Mechanistic Pathway & Decision Logic
The following decision tree illustrates the selection of the optimal protocol based on the amine

partner's nucleophilicity and steric profile.

Start: 2,5,6-Trimethoxynicotinaldehyde
+ Amine Partner

Analyze Amine Partner

Primary Aliphatic Amine
(Unencumbered)

High Nucleophilicity

Aniline / Weak Nucleophile
(Electronic Deactivation)

Low Nucleophilicity

Secondary Amine / Steric Bulk
(High Hindrance)

Steric Clash

Method A: Standard STAB
(DCE / AcOH / NaBH(OAc)3)

Best for high yields & simplicity

Preferred Try first

Method C: Dean-Stark / Azeotropic
(Toluene / PTSA)

For refractory anilines

If conversion < 50%

Method B: Lewis Acid Activation
(Ti(OiPr)4 / NaBH4)

Forces imine formation

Mandatory

Click to download full resolution via product page

Figure 1: Strategic selection of reductive amination protocols based on amine characteristics.

Experimental Protocols
Method A: The "STAB" Protocol (Standard)
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Best For: Primary aliphatic amines, benzylamines, and electron-rich anilines. Mechanism:

Sodium triacetoxyborohydride (STAB) is mild and does not reduce the aldehyde appreciably at

room temperature, allowing the equilibrium to shift toward the iminium species.

Reagents:

2,5,6-Trimethoxynicotinaldehyde (1.0 equiv)

Amine (1.1 – 1.2 equiv)

Sodium triacetoxyborohydride (STAB) (1.4 – 1.6 equiv)

Acetic Acid (AcOH) (1.0 – 2.0 equiv)

Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)

Step-by-Step Procedure:

Imine Pre-formation (Crucial for C2-OMe steric management):

In a dry vial, dissolve 2,5,6-trimethoxynicotinaldehyde (100 mg, 0.51 mmol) in DCE (2.5

mL).

Add the amine (0.56 mmol, 1.1 equiv).

Add Glacial Acetic Acid (30 µL, 1.0 equiv). Note: AcOH protonates the carbonyl,

counteracting the electron-donating methoxy groups.

Stir at Room Temperature (RT) for 30–60 minutes under N₂.

Checkpoint: Check LCMS/TLC. If imine formation is <50%, extend time or heat to 40°C.

Reduction:

Cool the mixture to 0°C (optional, but recommended to suppress side reactions).

Add NaBH(OAc)₃ (150 mg, 1.4 equiv) in one portion.

Allow to warm to RT and stir for 2–16 hours.
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Workup:

Quench with saturated aqueous NaHCO₃ (slow addition, gas evolution).

Extract with DCM (3x).[4] Wash combined organics with brine.[3]

Dry over Na₂SO₄ and concentrate.[3]

Why this works: The acetic acid buffers the reaction, facilitating the expulsion of water from the

hemiaminal (the rate-determining step hindered by the C2-methoxy group).

Method B: Titanium(IV) Isopropoxide Protocol (High-
Force)
Best For: Secondary amines, sterically hindered amines, or weak nucleophiles where Method A

fails. Mechanism: Ti(OiPr)₄ acts as a Lewis acid to activate the carbonyl and a water

scavenger, driving the equilibrium completely to the imine/enamine.

Reagents:

2,5,6-Trimethoxynicotinaldehyde (1.0 equiv)

Amine (1.2 equiv)

Titanium(IV) isopropoxide (1.5 – 2.0 equiv)

Sodium Borohydride (NaBH₄) (1.5 equiv)[4]

Solvent: THF (anhydrous) and Methanol (for reduction step)

Step-by-Step Procedure:

Lewis Acid Complexation:

In a flame-dried flask under Argon, dissolve the aldehyde (1.0 equiv) and amine (1.2

equiv) in anhydrous THF (0.2 M concentration).

Add Ti(OiPr)₄ (neat, 1.5 equiv) dropwise.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pdf.benchchem.com/1402/Application_Notes_and_Protocols_for_2_3_6_Trimethoxyisonicotinaldehyde_in_Specialty_Chemical_Production.pdf
http://www.sciencemadness.org/talk/files.php?pid=679792&aid=96398
http://www.sciencemadness.org/talk/files.php?pid=679792&aid=96398
https://www.benchchem.com/product/b3093719/docs?utm_src=pdf-body#application-note-reductive-amination-protocols-for-2-5-6-trimethoxynicotinaldehyde
https://pdf.benchchem.com/1402/Application_Notes_and_Protocols_for_2_3_6_Trimethoxyisonicotinaldehyde_in_Specialty_Chemical_Production.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3093719?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stir at RT for 6–12 hours. The solution often turns yellow/orange, indicating titanate

complex formation.

Reduction:

Dilute the mixture with dry Methanol (equal volume to THF). Caution: Exothermic.

Add NaBH₄ (1.5 equiv) carefully in small portions.

Stir for 2 hours at RT.

Hydrolysis (Critical Step):

Quench by adding 1N NaOH or water (approx. 1 mL per mmol). A thick white precipitate

(TiO₂) will form.

Filter the suspension through a Celite pad. Wash the pad thoroughly with EtOAc.

Concentrate the filtrate to obtain the crude amine.

Why this works: The C2-methoxy group creates a "steric wall." Ti(OiPr)₄ coordinates to the

carbonyl oxygen and the methoxy oxygen, locking the conformation and activating the carbon

for nucleophilic attack, effectively bypassing the electronic deactivation.

Quantitative Comparison of Conditions
Variable Method A (STAB) Method B (Ti-Mediated)

Reducing Agent NaBH(OAc)₃ NaBH₄

Additive Acetic Acid (Brønsted Acid)
Ti(OiPr)₄ (Lewis

Acid/Desiccant)

Solvent DCE or DCM THF then MeOH

Reaction Time 4 – 16 hours 8 – 24 hours

Water Tolerance Moderate Low (Strictly Anhydrous)

Primary Use Case Standard primary amines Secondary/Hindered amines

Typical Yield 75 – 90% 60 – 85%
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Troubleshooting & Optimization
Issue: Low Conversion / Recovered Aldehyde

Cause: The equilibrium favors the aldehyde due to C2-methoxy steric clash.

Solution: Switch to Method B. The Titanium species traps the amine, preventing the reverse

reaction. Alternatively, add 4Å Molecular Sieves to Method A.

Issue: Formation of Alcohol Byproduct (2,5,6-
trimethoxypyridin-3-yl)methanol

Cause: Direct reduction of the aldehyde before imine formation.

Solution: Ensure the "Imine Pre-formation" step in Method A is allowed to proceed for at least

60 minutes before adding the reducing agent. Do not mix aldehyde, amine, and reducing

agent simultaneously (one-pot, all-in) for this specific substrate.

Issue: Des-methoxy Side Products
Cause: Over-reduction or harsh acidic conditions at high temperatures.

Solution: Keep reaction temperature <40°C. Avoid strong mineral acids (HCl, H₂SO₄) during

the reaction; stick to AcOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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